Cas no 1055949-65-9 ((1R)-6,7-dichloro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: (1R)-6,7-dichloro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1055949-65-9
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 2184736
• PubChem ID: 72209850
• Update Time: 2023-08-30

(1R)-6,7-dichloro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-6,7-dichloro-1,2,3,4-tetrahydronaphthalen-1-amine
• Y11836
• 1055949-65-9
• (R)-6,7-DICHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE

• Inchi： 1S/C10H11Cl2N/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h4-5,10H,1-3,13H2/t10-/m1/s1
• InChI Key： MWHCNDHYTRDREW-SNVBAGLBSA-N
• SMILES： ClC1C(=CC2=C(C=1)[C@@H](CCC2)N)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų